Ensaculin
Ensaculin
Brand Name:
Vulcanchem
CAS No.:
155773-59-4
VCID:
VC0115033
InChI:
InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3
SMILES:
CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C
Molecular Formula:
C26H32N2O5
Molecular Weight:
452.5 g/mol
Ensaculin
CAS No.: 155773-59-4
Main Products
VCID: VC0115033
Molecular Formula: C26H32N2O5
Molecular Weight: 452.5 g/mol
CAS No. | 155773-59-4 |
---|---|
Product Name | Ensaculin |
Molecular Formula | C26H32N2O5 |
Molecular Weight | 452.5 g/mol |
IUPAC Name | 7-methoxy-6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-3,4-dimethylchromen-2-one |
Standard InChI | InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3 |
Standard InChIKey | FQELZLMTAPJJOL-UHFFFAOYSA-N |
SMILES | CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C |
Canonical SMILES | CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C |
Synonyms | 7-methoxy-6-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propoxy)3,4-dimethyl-2H-1-benzopyran-2-one Ensaculin ensaculin hydrochloride KA-672 |
PubChem Compound | 208923 |
Last Modified | Dec 23 2021 |
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